Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

5,6-Dimethoxy-3-iodo-1H-indazole is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of biologically active molecules, particularly those with indazole core structures. The presence of the iodo group allows for efficient Suzuki coupling reactions, while the dimethoxy substituents facilitate further functionalization. This compound offers high purity and excellent stability, making it an essential tool in medicinal chemistry research.

5,6-Dimethoxy-3-iodo-1H-indazole structure

944904-29-4 structure

Product Name:5,6-Dimethoxy-3-iodo-1H-indazole

CAS No:944904-29-4

MF:C₉H₉IN₂O₂

MW:304.084434270859

MDL:MFCD10696795

CID:69629

PubChem ID:45480425

Update Time:2025-07-25

5,6-Dimethoxy-3-iodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-5,6-dimethoxy-1H-indazole
- 1H-Indazole, 3-iodo-5,6- dimethoxy-
- 3-iodo-5,6-dimethoxy-2H-indazole
- 3-iodanyl-5,6-dimethoxy-2H-indazole
- 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
- CS-0263406
- DTXSID80670366
- EN300-8665086
- AB58187
- A844979
- 944904-29-4
- 5,6-Dimethoxy-3-iodo-1H-indazole
- MDL： MFCD10696795
- Inchi： 1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
- InChI Key： GDKOKWILNDGZBR-UHFFFAOYSA-N
- SMILES： IC1=C2C=C(C(=CC2=NN1)OC)OC

Computed Properties

Exact Mass: 303.97100
Monoisotopic Mass: 303.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.2
Topological Polar Surface Area: 47.1A^2

Experimental Properties

Density: 1.840
Boiling Point: 408.478 °C at 760 mmHg
Flash Point: 200.841 °C
Refractive Index: 1.687
PSA: 47.14000
LogP: 2.18470

5,6-Dimethoxy-3-iodo-1H-indazole Pricemore >>

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